Cas no 6781-98-2 (2-Chloro-m-xylene)

2-Chloro-m-xylene Properties

Names and Identifiers

• 2-Chloro-m-xylene
• 2-Chloro-1,3-dimethylbenzene
• 1,3-dimethyl-2-chlorobenzene
• 2,6-Dimethylchlorobenzene
• 2,6-dimethylphenyl chloride
• 4-Chloro-3,5-dimethylbenzene
• Benzene,2-chloro-1,3-dimethyl
• EINECS 229-843-4
• m-Xylene,2-chloro
• 2,6-Dimethylchlorobenzene;2-Chloro-m-xylene
• m-Xylene, 2-chloro-
• Benzene, 2-chloro-1,3-dimethyl-
• 2,6-Dimethyl Chlorobenzene
• 1-Chloro-2,6-dimethylbenzene
• VDXLAYAQGYCQEO-UHFFFAOYSA-N
• PubChem3643
• 2-chloro-meta-xylene
• 2-chloro-1,3-dimethyl benzene
• Benzene,2-chloro-1,3-dimethyl-
• 2-chloranyl-1,3-dimethyl-benzene
• 2,6-DIMETHYL-CHLOROBENZENE
• EN300-19795
• DTXSID40218061
• 2-chloro-1,3-dimethyl-benzene
• SCHEMBL144551
• CS-W014356
• SY048789
• NS00036190
• C2164
• FT-0611967
• AKOS000120055
• 6781-98-2
• A835896
• F0001-1782
• (S)-a-hydroxy-2-Thiopheneacetonitrile
• InChI=1/C8H9Cl/c1-6-4-3-5-7(2)8(6)9/h3-5H,1-2H
• MFCD00000565
• 2-Chloro-1,3-dimethylbenzene, 97%
• DS-11822
• DB-020946
• DTXCID60140552
• +Expand

• MDL： MFCD00000565
• InChIKey： VDXLAYAQGYCQEO-UHFFFAOYSA-N
• Inchi： 1S/C8H9Cl/c1-6-4-3-5-7(2)8(6)9/h3-5H,1-2H3
• SMILES： ClC1C(C([H])([H])[H])=C([H])C([H])=C([H])C=1C([H])([H])[H]
• BRN： 2040954

Computed Properties

• Exact Mass: 140.03900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 140.039
• Heavy Atom Count: 9
• Complexity: 80.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 2.95680
• PSA: 0.00000
• Refractive Index: n20/D 1.527(lit.)
• Water Partition Coefficient: Not miscible or difficult to mix with water.
• Boiling Point: 182-183 °C(lit.)
• Melting Point: −36 °C (lit.)
• Flash Point: Fahrenheit: 145.4 ° f
  Celsius: 63 ° c
  
• Color/Form: Transparent colorless to yellowish liquid
• Density: 1.061 g/mL at 25 °C(lit.)

2-Chloro-m-xylene Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S23;S36/37
• Safety Instruction： S26-S36/37/39-S36/37-S23
• Packing Group：I; II; III
• Risk Phrases：R20/21; R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：1993
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Keep away from high temperature, sparks, flames and fire sources. Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

2-Chloro-m-xylene Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides